Cas no 188885-43-0 (4H-1,3-Benzodioxin,hexahydro-2-phenyl-, (2R,4aR,8aS)-rel-)

4H-1,3-Benzodioxin,hexahydro-2-phenyl-, (2R,4aR,8aS)-rel- structure
188885-43-0 structure
Product name:4H-1,3-Benzodioxin,hexahydro-2-phenyl-, (2R,4aR,8aS)-rel-
CAS No:188885-43-0
MF:C14H18O2
MW:218.291524410248
CID:115442
PubChem ID:23248379

4H-1,3-Benzodioxin,hexahydro-2-phenyl-, (2R,4aR,8aS)-rel- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,3-Benzodioxin,hexahydro-2-phenyl-, (2R,4aR,8aS)-rel-
    • 4H-1,3-Benzodioxin,hexahydro-2-phenyl-,(2R,4aR,8aS)-rel-(9CI)
    • 188885-43-0
    • (2R,4aR,8aS)-2-phenyl-4a,5,6,7,8,8a-hexahydro-4H-benzo[d][1,3]dioxine
    • Inchi: InChI=1S/C14H18O2/c1-2-6-11(7-3-1)14-15-10-12-8-4-5-9-13(12)16-14/h1-3,6-7,12-14H,4-5,8-10H2/t12-,13+,14-/m1/s1
    • InChI Key: JPNPJOMIWGWQMU-HZSPNIEDSA-N
    • SMILES: C1([C@H]2O[C@H]3CCCC[C@@H]3CO2)=CC=CC=C1

Computed Properties

  • Exact Mass: 218.130679813g/mol
  • Monoisotopic Mass: 218.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 18.5Ų

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